2-Cyclopropoxy-5-methoxybenzamide

• Molecular Formula: C11H13NO3
• Molecular Weight: 207.23 g/mol
• IUPAC Name: 2-cyclopropyloxy-5-methoxybenzamide
• InChI: InChI=1S/C11H13NO3/c1-14-8-4-5-10(15-7-2-3-7)9(6-8)11(12)13/h4-7H,2-3H2,1H3,(H2,12,13)
• InChI Key: ZUZAXLRTCNKXEC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC2CC2)C(=O)N

Description

2-Cyclopropoxy-5-methoxybenzamide is a substituted benzamide derivative characterized by a cyclopropoxy group at the 2-position and a methoxy group at the 5-position of the benzene ring. This compound belongs to the broader class of benzamides, which are widely studied for their diverse pharmacological and material science applications.

Preparation Methods

The synthesis of 2-Cyclopropoxy-5-methoxybenzamide can be achieved through several synthetic routes. One common method involves the reaction of 2-methoxybenzoic acid with cyclopropylamine under appropriate reaction conditions. The process typically includes the following steps:

Esterification: Conversion of 2-methoxybenzoic acid to its corresponding ester using an alcohol and an acid catalyst.

Amidation: Reaction of the ester with cyclopropylamine to form the desired benzamide derivative.

Purification: The crude product is purified using techniques such as recrystallization or chromatography to obtain pure 2-Cyclopropoxy-5-methoxybenzamide.

Industrial production methods may involve similar steps but are optimized for large-scale synthesis, including the use of continuous flow reactors and automated purification systems to enhance yield and purity.

Chemical Reactions Analysis

2-Cyclopropoxy-5-methoxybenzamide undergoes various chemical reactions, including:

Oxidation: The methoxy group can be oxidized to form corresponding aldehydes or carboxylic acids using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: The benzamide group can be reduced to form amines using reducing agents such as lithium aluminum hydride.

Substitution: The methoxy group can undergo nucleophilic substitution reactions to introduce different functional groups, such as halogens or alkyl groups, using reagents like halogenating agents or alkyl halides.

Common reagents and conditions used in these reactions include:

Oxidizing agents: Potassium permanganate, chromium trioxide.

Reducing agents: Lithium aluminum hydride, sodium borohydride.

Nucleophiles: Halogenating agents, alkyl halides.

Major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the methoxy group can yield 2-cyclopropoxy-5-formylbenzamide or 2-cyclopropoxy-5-carboxybenzamide.

Scientific Research Applications

2-Cyclopropoxy-5-methoxybenzamide has several scientific research applications, including:

Chemistry: It serves as a building block for the synthesis of more complex organic molecules and can be used in the development of new synthetic methodologies.

Biology: The compound is studied for its potential biological activities, including its effects on cellular processes and its interactions with biological macromolecules.

Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in the context of its ability to modulate specific biochemical pathways.

Industry: It is used in the development of new materials and as an intermediate in the synthesis of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 2-Cyclopropoxy-5-methoxybenzamide involves its interaction with specific molecular targets and pathways. For instance, derivatives of 2-methoxybenzamide have been shown to inhibit the hedgehog signaling pathway by targeting the smoothened (Smo) receptor. This inhibition prevents the activation of downstream signaling cascades, leading to antiproliferative effects in certain cancer cell lines .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Physicochemical Properties

Key structural differences between 2-Cyclopropoxy-5-methoxybenzamide and related compounds lie in the substituents at the 2-position. For example:

Compound Name	2-Position Substituent	5-Position Substituent	LogP<sup>a</sup>	Aqueous Solubility (mg/mL)
2-Cyclopropoxy-5-methoxybenzamide	Cyclopropoxy	Methoxy	2.8<sup>†</sup>	0.15<sup>†</sup>
2-Aminobenzamide	Amino	H	1.2	3.2
2-Methoxy-5-nitrobenzamide	Methoxy	Nitro	1.9	0.08

^aLogP values are predicted using fragment-based methods.

The cyclopropoxy group increases hydrophobicity (higher LogP) compared to amino or methoxy substituents, likely reducing aqueous solubility but improving membrane permeability. This aligns with trends observed in cyclopropane-containing pharmaceuticals, where the strained ring enhances metabolic resistance.